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Compound of Interest

Compound Name: Acid Violet 90

Cat. No.: B12765606 Get Quote

Technical Support Center: Acid Violet 90 Light
Fastness
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in improving the

light fastness of Acid Violet 90 in their experiments.

Frequently Asked Questions (FAQs)
Q1: What is Acid Violet 90, and what is its typical light fastness?

Acid Violet 90 is a water-soluble anionic dye belonging to the monoazo 1:2 metal complex

class.[1][2] The central metal ion, typically chromium, forms a complex with two azo dye

molecules.[2][3] This structure generally imparts good light fastness. The typical light fastness

rating for Acid Violet 90 is between 5 and 6 on the Blue Wool Scale (ranging from 1 for very

poor to 8 for exceptional).[1]

Q2: What are the primary causes of Acid Violet 90 fading when exposed to light?

The fading of Acid Violet 90 upon light exposure is primarily due to photodegradation. This

process is initiated when the dye molecules absorb energy from light, particularly in the UV

spectrum.[4][5] This absorption can excite the electrons in the dye's chromophore (the part of

the molecule responsible for color), leading to a series of photochemical reactions that can
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break down the dye's structure.[4][5] The presence of oxygen and moisture can accelerate this

degradation through photo-oxidation.[4]

Q3: How can I improve the light fastness of Acid Violet 90 in my experiments?

The light fastness of Acid Violet 90 can be significantly improved by using UV absorbers or

antioxidants.[4][6]

UV Absorbers: These compounds preferentially absorb harmful UV radiation and dissipate it

as harmless heat, thereby protecting the dye molecules from photodegradation.[7]

Antioxidants: These substances inhibit the photo-oxidative degradation of the dye by

scavenging reactive oxygen species that are formed during light exposure.[4][8]

Q4: What types of UV absorbers and antioxidants are suitable for use with Acid Violet 90?

The choice of additive depends on the substrate and experimental conditions.

For textile applications (wool, silk, polyamide): Substituted benzophenones (e.g., 2-

hydroxybenzophenone) and benzotriazoles are commonly used UV absorbers.[4][9]

Antioxidants like vitamin C (ascorbic acid), gallic acid, and caffeic acid have shown

effectiveness in improving the light fastness of various dyes on textiles.[4][6]

For leather applications: Tannic acid has been shown to improve light fastness and can be

used as a pre-treatment.[8] Vitamin E, applied as an emulsion, can also offer protection.[8]

Q5: Will using a fixing agent or softener affect the light fastness of Acid Violet 90?

Yes, certain auxiliaries can negatively impact light fastness. Cationic fixing agents and

softeners, while improving wash and rub fastness, can sometimes reduce the light fastness of

acid dyes.[5] It is crucial to select additives that are compatible and do not interfere with the

dye's stability to light. When high light fastness is a priority, it is advisable to test the effect of

any post-treatment agents.
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Issue Encountered Possible Cause(s) Suggested Solution(s)

Rapid fading of Acid Violet 90

under laboratory lighting.

High UV output from the light

source. Presence of oxidizing

agents in the experimental

medium. Low dye

concentration.

Install UV filters on light

sources. Incorporate a UV

absorber into your system. Add

an antioxidant to the medium.

Increase the dye

concentration, as deeper

shades tend to have better

light fastness.

Inconsistent light fastness

results between batches.

Variation in the concentration

of dye or additives. Differences

in substrate pre-treatment.

Inconsistent application of UV

absorbers or antioxidants.

Fluctuations in environmental

conditions (humidity,

temperature) during exposure.

Ensure precise and consistent

concentrations of all

components. Standardize

substrate preparation and

treatment protocols. Maintain

controlled environmental

conditions during light

exposure tests.

UV absorber or antioxidant is

not dissolving in the

experimental medium.

Poor solubility of the additive in

the chosen solvent.

Select a UV absorber or

antioxidant with appropriate

solubility for your system (e.g.,

water-soluble vs. organic

solvent-soluble). For textile

applications, consider applying

the additive via an exhaust

method from a compatible

dyebath.[4]

Change in color shade after

applying a protective agent.

The additive itself has some

color or reacts with the dye.

The pH of the system is altered

by the additive.

Select colorless UV absorbers

and antioxidants. Test the

additive on an un-dyed

substrate to check for color

changes. Buffer the

experimental medium to

maintain a stable pH.
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Data on Light Fastness Improvement
The following table summarizes representative data on the improvement of light fastness for

various dyes using UV absorbers and antioxidants. While this data is not specific to Acid Violet
90, it illustrates the potential efficacy of these additives. The change in color (ΔE) is a measure

of fading; a lower value indicates less fading and better light fastness.

Dye System Treatment
Exposure Time
(hours)

Color Change
(ΔE)

Light Fastness
Improvement

C.I. Reactive

Blue 19 on

Cotton

Untreated 36 5.32 -

Vitamin C

(Antioxidant)
36 2.54 Significant

Caffeic Acid

(Antioxidant)
36 3.45 Moderate

2-

hydroxybenzoph

enone (UV

Absorber)

36 4.01 Slight

C.I. Reactive

Red 22 on

Cotton

Untreated 36 6.35 -

Vitamin C

(Antioxidant)
36 4.12 Significant

Natural Dyes on

Leather
Untreated 24 - Poor (Grade 1-2)

Tannic Acid Pre-

treatment
24 -

Moderate (Grade

2-3)

Tannic Acid +

Vitamin E

Emulsion

24 - Improved
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Data adapted from studies on reactive and natural dyes.[4][8]

Experimental Protocols
Protocol 1: Light Fastness Testing of Acid Violet 90 on
Wool Fabric
Objective: To determine the light fastness of Acid Violet 90 on a wool substrate according to

standard methods like ISO 105-B02.[10][11]

Materials:

Wool fabric swatches

Acid Violet 90

Acetic acid

Glauber's salt (sodium sulfate)

Light fastness tester with a Xenon arc lamp

Blue Wool Standards (ISO 105-B02)

Grey Scale for assessing color change

Procedure:

Dyeing: Prepare a dyebath containing Acid Violet 90 (e.g., 1% on weight of fabric),

Glauber's salt (e.g., 10%), and acetic acid to achieve a pH of 4.5-5.5.

Introduce the wool swatches into the dyebath at 40°C.

Raise the temperature to the boil over 45 minutes and maintain for 60 minutes.

Allow the bath to cool, then rinse the swatches thoroughly and allow them to dry in the dark.

Exposure: Mount the dyed wool swatches and a set of Blue Wool Standards (1-8) on a

sample holder.
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Partially cover a section of each swatch and standard to serve as an unexposed reference.

Place the holder in the light fastness tester.

Expose the samples to the xenon arc lamp under controlled conditions of humidity and

temperature as specified in ISO 105-B02.

Assessment: Periodically inspect the samples. The test is complete when the exposed

portion of the sample shows a color change corresponding to Grade 4 on the Grey Scale

compared to its unexposed portion, or when a specified Blue Wool Standard has faded to a

certain degree.

Rating: The light fastness rating is the number of the Blue Wool Standard that shows a

similar degree of fading to the sample.

Protocol 2: Application of a UV Absorber to Improve
Light Fastness
Objective: To improve the light fastness of Acid Violet 90-dyed wool using a UV absorber

applied by the exhaust method.

Materials:

Wool fabric dyed with Acid Violet 90 (from Protocol 1)

Water-soluble UV absorber (e.g., a sulfonated benzophenone derivative)

Formic acid

Procedure:

Treatment Bath: Prepare a treatment bath containing the UV absorber (e.g., 2% on weight of

fabric).

Adjust the pH of the bath to approximately 4.0 with formic acid.

Application: Introduce the dyed wool swatches into the bath at 50°C.
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Raise the temperature to 98°C over 30 minutes and hold for 45-60 minutes to allow for the

exhaustion of the UV absorber onto the fiber.

Cool the bath, rinse the swatches, and allow them to dry in the dark.

Testing: Test the light fastness of the treated swatches as described in Protocol 1 and

compare the results to the untreated dyed swatches.
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Caption: Photodegradation pathway of Acid Violet 90.
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Mechanism 1: UV Absorber

Mechanism 2: Antioxidant
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Caption: Protection mechanisms against photodegradation.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b12765606?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12765606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Protective Treatment

Light Fastness Testing

Evaluation

1. Dye Substrate
(e.g., Wool) with
Acid Violet 90

2a. Control Group
(No Treatment) 2b. Treatment Group

4. Expose Samples to
Xenon Arc Lamp
(ISO 105-B02)

3. Apply Additive
(UV Absorber or Antioxidant)

via Exhaust Method

5. Assess Fading using
Blue Wool Standards

and Grey Scale

6. Compare Results of
Control vs. Treatment Group

Click to download full resolution via product page

Caption: Experimental workflow for improving light fastness.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b12765606?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12765606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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